Cas no 2877656-66-9 (1-(4-fluorophenyl)-4-[(1,3-thiazol-5-yl)methyl]piperazine)
1-(4-Fluorophenyl)-4-[(1,3-thiazol-5-yl)methyl]piperazine is a fluorinated piperazine derivative featuring a thiazole substituent, which enhances its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of the 4-fluorophenyl group contributes to improved metabolic stability and binding affinity in bioactive molecules, while the thiazolylmethyl moiety offers additional sites for functionalization, enabling diverse chemical modifications. This compound is particularly valuable in medicinal chemistry for the development of CNS-targeting agents, given the pharmacophoric relevance of both the piperazine and thiazole scaffolds. Its well-defined structure and synthetic accessibility make it a practical choice for research applications requiring precise molecular tuning.
2877656-66-9 structure
Product Name:1-(4-fluorophenyl)-4-[(1,3-thiazol-5-yl)methyl]piperazine
CAS No:2877656-66-9
MF:C14H16FN3S
MW:277.36034488678
CID:5309129
PubChem ID:165432054
Update Time:2025-05-23
1-(4-fluorophenyl)-4-[(1,3-thiazol-5-yl)methyl]piperazine Chemical and Physical Properties
Names and Identifiers
-
- F6807-7149
- 2877656-66-9
- 1-(4-fluorophenyl)-4-[(1,3-thiazol-5-yl)methyl]piperazine
- AKOS040882564
- 1-(4-Fluorophenyl)-4-(5-thiazolylmethyl)piperazine
-
- Inchi: 1S/C14H16FN3S/c15-12-1-3-13(4-2-12)18-7-5-17(6-8-18)10-14-9-16-11-19-14/h1-4,9,11H,5-8,10H2
- InChI Key: LZIBNVAKTIDAEV-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(F)C=C2)CCN(CC2SC=NC=2)CC1
Computed Properties
- Exact Mass: 277.10489686g/mol
- Monoisotopic Mass: 277.10489686g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- Density: 1.272±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 412.9±45.0 °C(Predicted)
- pka: 6.20±0.10(Predicted)
1-(4-fluorophenyl)-4-[(1,3-thiazol-5-yl)methyl]piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6807-7149-2μmol |
1-(4-fluorophenyl)-4-[(1,3-thiazol-5-yl)methyl]piperazine |
2877656-66-9 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6807-7149-5μmol |
1-(4-fluorophenyl)-4-[(1,3-thiazol-5-yl)methyl]piperazine |
2877656-66-9 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6807-7149-10μmol |
1-(4-fluorophenyl)-4-[(1,3-thiazol-5-yl)methyl]piperazine |
2877656-66-9 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6807-7149-20μmol |
1-(4-fluorophenyl)-4-[(1,3-thiazol-5-yl)methyl]piperazine |
2877656-66-9 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6807-7149-1mg |
1-(4-fluorophenyl)-4-[(1,3-thiazol-5-yl)methyl]piperazine |
2877656-66-9 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6807-7149-2mg |
1-(4-fluorophenyl)-4-[(1,3-thiazol-5-yl)methyl]piperazine |
2877656-66-9 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6807-7149-3mg |
1-(4-fluorophenyl)-4-[(1,3-thiazol-5-yl)methyl]piperazine |
2877656-66-9 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6807-7149-4mg |
1-(4-fluorophenyl)-4-[(1,3-thiazol-5-yl)methyl]piperazine |
2877656-66-9 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6807-7149-5mg |
1-(4-fluorophenyl)-4-[(1,3-thiazol-5-yl)methyl]piperazine |
2877656-66-9 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6807-7149-10mg |
1-(4-fluorophenyl)-4-[(1,3-thiazol-5-yl)methyl]piperazine |
2877656-66-9 | 10mg |
$118.5 | 2023-09-07 |
1-(4-fluorophenyl)-4-[(1,3-thiazol-5-yl)methyl]piperazine Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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